molecular formula C9H10ClNO B8359606 2-(1-Chloromethylvinyl)-6-methoxypyridine

2-(1-Chloromethylvinyl)-6-methoxypyridine

Cat. No.: B8359606
M. Wt: 183.63 g/mol
InChI Key: QENAXOPETIWFKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1-Chloromethylvinyl)-6-methoxypyridine is a useful research compound. Its molecular formula is C9H10ClNO and its molecular weight is 183.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H10ClNO

Molecular Weight

183.63 g/mol

IUPAC Name

2-(3-chloroprop-1-en-2-yl)-6-methoxypyridine

InChI

InChI=1S/C9H10ClNO/c1-7(6-10)8-4-3-5-9(11-8)12-2/h3-5H,1,6H2,2H3

InChI Key

QENAXOPETIWFKA-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=N1)C(=C)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 13.6 g of 2-isopropenyl-6-methoxypyridine, 16.3 g of N-chlorosuccinimide, 0.2 g of t-butylhydroperoxide and 30 ml of carbon tetrachloride was stirred at 140° C. for 5 hours while being irradiated with light. After the reaction mixture was cooled to room temperature, the insoluble matter was filtered out. The filtrate was concentrated under a reduced pressure and the residue was purified by silica gel column chromatography (eluted with ethyl acetate-n-hexane 1:25) to obtain the following three fractions: 4.75 g of a first fraction (objective product/byproduct=0.2), 5.99 g of a second fraction (objective product/byproduct=0.714) and 0.41 g of a third fraction (objective product=1.0).
Quantity
13.6 g
Type
reactant
Reaction Step One
Quantity
16.3 g
Type
reactant
Reaction Step One
Quantity
0.2 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
[Compound]
Name
third
Quantity
0.41 g
Type
reactant
Reaction Step Two

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